Cas no 1804719-78-5 (Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate)

• Product Name: Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate
• CAS No: 1804719-78-5
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875650
• Update Time: 2025-06-15

Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate

• Inchi： 1S/C10H8F2N2O3/c1-17-7(15)3-5-2-6(4-13)10(16)14-8(5)9(11)12/h2,9H,3H2,1H3,(H,14,16)
• InChI Key： NWDBXXOBEJEJHC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C#N)C(N1)=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.1
• Topological Polar Surface Area: 79.2

Additional information on Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate

Comprehensive Overview of Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate (CAS No. 1804719-78-5)

Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate (CAS No. 1804719-78-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as cyano, difluoromethyl, and hydroxy, exhibits versatile chemical properties. Researchers are particularly interested in its potential applications as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

The structural complexity of Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate makes it a valuable intermediate in synthetic chemistry. Its difluoromethyl group, for instance, is known to enhance metabolic stability in bioactive molecules, a feature highly sought after in the development of next-generation therapeutics. Recent studies have explored its role in modulating enzyme activity, particularly in pathways relevant to inflammatory diseases and cancer, topics that dominate scientific searches and AI-driven research queries.

From an industrial perspective, the compound’s ester functionality (methyl acetate moiety) offers advantages in solubility and reactivity, facilitating its use in scalable synthetic routes. This aligns with the growing demand for green chemistry solutions, as industries seek to minimize environmental impact while maintaining efficiency. Notably, the hydroxypyridine core is a recurring motif in biodegradable agrochemicals, addressing consumer concerns about pesticide residues and ecosystem health—a hot topic in both academic and public forums.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate, ensuring purity and consistency for research applications. The compound’s CAS No. 1804719-78-5 serves as a unique identifier in global chemical databases, streamlining collaboration across laboratories and compliance with regulatory standards. As interest in structure-activity relationships (SAR) grows, this compound’s modular design offers a template for optimizing bioactivity—a frequent focus of AI-assisted molecular modeling studies.

In summary, Methyl 3-cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetate represents a convergence of innovation in medicinal and agricultural chemistry. Its multifaceted applications, from drug scaffolds to eco-friendly agrochemicals, resonate with contemporary priorities like sustainability and personalized medicine. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.